Cas no 706818-92-0 (Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate)

• Product Name: Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate
• CAS No: 706818-92-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 557701
• Update Time: 2023-08-02

Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-6-carboxylicacid, 4-amino-1-ethyl-, methyl ester
• Methyl4-amino-1-ethyl-1H-indazole-6-carboxylate
• 1H-Indazole-6-carboxylicacid,4-amino-1-ethyl-,methylester(9CI)
• Methyl 4-amino-1-ethyl-1H-indazole-6-carboxylate
• MYBHHWDLHJGPIM-UHFFFAOYSA-N

• Inchi： 1S/C11H13N3O2/c1-3-14-10-5-7(11(15)16-2)4-9(12)8(10)6-13-14/h4-6H,3,12H2,1-2H3
• InChI Key： MYBHHWDLHJGPIM-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C2C=NN(CC)C=2C=1)N)=O

Computed Properties

• Exact Mass: 219.101
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1